4-[(5Z)-5-{[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid

Specification

• Molecular Formula: C23H19N3O5S2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: 4-[(5Z)-5-[[2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• Standard InChI: InChI=1S/C23H19N3O5S2/c1-14-6-4-7-15(12-14)31-20-16(21(29)25-10-3-2-8-18(25)24-20)13-17-22(30)26(23(32)33-17)11-5-9-19(27)28/h2-4,6-8,10,12-13H,5,9,11H2,1H3,(H,27,28)/b17-13-
• Standard InChI Key: GTXNEZAFIYVUMS-LGMDPLHJSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCCC(=O)O
• Canonical SMILES: CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCCC(=O)O

Introduction

4-[(5Z)-5-{[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid is a complex organic compound featuring a thiazolidine ring, a pyrido-pyrimidine moiety, and an acetic acid side chain. This heterocyclic compound is known for its potential diverse pharmacological properties due to its intricate structure, which includes multiple functional groups capable of interacting with biological systems.

Synthesis

The synthesis of this compound involves multi-step organic reactions. It typically begins with the preparation of the pyrido[1,2-a]pyrimidine structure, followed by the incorporation of the thiazolidin ring and butanoic acid moiety. Each reaction step requires careful optimization of conditions such as temperature, solvent choice, and reaction time to maximize yield and minimize by-products.

Potential Biological Activities

Compounds with similar structures, including thiazolidine and pyrido-pyrimidine moieties, are known for their diverse biological activities, such as antimicrobial, anticancer, and anti-inflammatory effects. The mechanism of action likely involves interactions with specific molecular targets such as enzymes or receptors, leading to modulation of biological processes like enzyme inhibition or receptor activation.

Research Findings and Applications

The compound's unique structure suggests potential applications in scientific research, particularly in the fields of pharmacology and medicinal chemistry. Ongoing research aims to elucidate its molecular targets and pathways further, which could lead to the development of new therapeutic agents.